![molecular formula C14H13N B1658810 3-phenyl-2,3-dihydro-1H-indole CAS No. 62236-19-5](/img/structure/B1658810.png)
3-phenyl-2,3-dihydro-1H-indole
Overview
Description
“3-Phenyl-2,3-dihydro-1H-indole” is a chemical compound with the molecular formula C14H13N . It is a type of indole derivative, which are aromatic heterocyclic organic compounds. Indole derivatives are known for their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest among researchers due to their diverse biological activities . A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based on a Fischer indolisation–indole N-alkylation sequence . This procedure is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding, and draws upon readily available building blocks .
Molecular Structure Analysis
Indole is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The structure of indole derivatives can be viewed using computational methods .
Chemical Reactions Analysis
Indole derivatives have been found in many important synthetic drug molecules, which bind with high affinity to multiple receptors, making them useful in developing new derivatives . They undergo various chemical reactions, including electrophilic substitution, due to excessive π-electrons delocalization .
Physical And Chemical Properties Analysis
Indole derivatives are generally crystalline and colorless in nature with specific odors . They are aromatic due to the presence of 10 π-electrons (two from a lone pair on nitrogen and eight from double bonds) .
Scientific Research Applications
Solubility and Thermodynamic Modeling
3-Phenyl-2,3-dihydro-1H-indole is an important chemical intermediate in organic syntheses. A study by Liu et al. (2020) measured the solubility of 2-phenyl-1H-indole (a related compound) in various organic solvents, providing insight into the solubility behavior of similar indole derivatives. They utilized the gravimetric method and correlated the experimental solubility data with thermodynamic models, which is crucial for understanding the mixing and dissolution processes of these compounds in different solvents (Liu, Chen, An, & Li, 2020).
Biological Properties and Structural Analysis
Indoles, including variants like this compound, are significant due to their diverse biological properties. Geetha et al. (2019) synthesized and characterized a compound containing an indole nucleus, noting its potential anti-tumor and anti-inflammatory activities. This highlights the role of indole derivatives in pharmacology and their interactions with DNA and proteins (Geetha et al., 2019).
Antimicrobial and Eco-Friendly Fungicides
The antimicrobial properties of indole derivatives have been explored in several studies. Singh and Nagpal (2005) investigated indole-2,3-dione derivatives for their potential as eco-friendly fungicides and bactericides. Their study underscores the pharmacodynamic significance of such compounds, especially in the context of less toxic alternatives to traditional fungicides (Singh & Nagpal, 2005).
Chemical Synthesis and Catalysis
Indole derivatives are pivotal in chemical synthesis and catalysis. Various studies have focused on the synthesis of indole-based compounds and their applications in different chemical reactions. For instance, Zidar et al. (2020) examined 3-methyl-2-phenyl-1H-indoles for their antiproliferative activity, demonstrating the potential of indole-based compounds in medicinal chemistry (Zidar et al., 2020).
Corrosion Inhibition
Indole compounds have also been studied for their application in corrosion inhibition. Verma et al. (2016) explored 3-amino alkylated indoles as inhibitors for steel corrosion, highlighting an industrial application of indole derivatives (Verma, Quraishi, Ebenso, Obot, & Assyry, 2016).
Mechanism of Action
Target of Action
3-Phenyl-2,3-dihydro-1H-indole is a derivative of indole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indole derivatives have been shown to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets in the body.
Mode of Action
Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound influences multiple pathways
Pharmacokinetics
Molecular docking simulation results suggest that some indole derivatives have acceptable pharmacokinetic profiles and are favorable for oral drug administration .
Result of Action
Indole derivatives have been shown to exhibit a wide range of biological activities , suggesting that this compound may have similar effects
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities . The synthesis of various scaffolds of indole for screening different pharmacological activities is of interest to researchers . The addition of the indole nucleus to medicinal compounds that are biologically active has made it an important heterocyclic compound having broad-spectrum biological activities .
Biochemical Analysis
Biochemical Properties
3-Phenyl-2,3-dihydro-1H-indole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. The compound’s interaction with proteins can lead to changes in protein conformation and function, influencing cellular processes . Additionally, this compound can bind to specific receptors, modulating signal transduction pathways and altering cellular responses.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can activate or inhibit specific signaling pathways, leading to changes in gene expression profiles. This, in turn, affects cellular functions such as proliferation, differentiation, and apoptosis . Moreover, this compound can modulate metabolic pathways, impacting the production and utilization of cellular energy.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound may inhibit enzyme activity by binding to the active site, preventing substrate binding and subsequent catalysis . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes.
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation play crucial roles in its long-term effects on cellular function. Studies have shown that this compound is relatively stable under certain conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound may result in adaptive cellular responses, such as changes in gene expression and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as anti-inflammatory or anticancer activities. At high doses, it can cause toxic or adverse effects, including cellular damage and organ toxicity . Threshold effects have been observed, where the compound’s activity significantly changes at specific dosage levels. Understanding the dosage effects is crucial for determining the therapeutic window and potential side effects of this compound.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, the compound may inhibit key enzymes in glycolysis or the citric acid cycle, leading to changes in energy production and utilization . Additionally, this compound can affect the synthesis and degradation of other biomolecules, such as lipids and nucleotides, impacting overall cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can interact with transporters and binding proteins, facilitating its uptake and distribution . Once inside the cell, this compound may localize to specific compartments or organelles, influencing its activity and function. The compound’s distribution can also affect its accumulation and potential toxicity in different tissues.
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, this compound may accumulate in the mitochondria, affecting cellular energy production and metabolism.
Properties
IUPAC Name |
3-phenyl-2,3-dihydro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N/c1-2-6-11(7-3-1)13-10-15-14-9-5-4-8-12(13)14/h1-9,13,15H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJBKGXQZXZXBRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2N1)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20448783 | |
Record name | 3-phenyl-2,3-dihydro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62236-19-5 | |
Record name | 3-phenyl-2,3-dihydro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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